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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran-2-one

Cat. No.: B3050525

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides essential safety and logistical information for the proper
disposal of d-Valerolactone (also known as Tetrahydro-2H-pyran-2-one), a common laboratory
chemical.

Immediate Safety and Handling Precautions

Before handling d-Valerolactone, it is crucial to be aware of its potential hazards. It is known to
cause serious eye damage.[1][2][3][4][5] Therefore, appropriate personal protective equipment
(PPE) must be worn at all times.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are required.[6]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][6]

Skin Protection: A chemical apron or other protective clothing should be worn.[6]

Respiratory Protection: If working in an area with insufficient ventilation where vapors or
mists may be generated, use a NIOSH/MSHA approved respirator.[6]

Facilities that store or use this material should be equipped with an eyewash station and a
safety shower.[6]
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Spill and Leak Containment

In the event of a spill, the following steps should be taken:
e Ventilate the area.
o Absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

» Collect the absorbed material and place it into a suitable, closed container for disposal.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for d-Valerolactone.

Property Value
Flash Point 112 °C (233.6 °F)[6]
Autoignition Temperature 390 °C (734 °F)[6]

) o Lower: 1.70% by volume, Upper: 9.00% by
Explosion Limits
volumel6]

pH 3 -4 (500 g/L at 20°C)[2]

Disposal Procedures

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste.[6] It is essential to consult and comply with all federal, state, and local
hazardous waste regulations to ensure complete and accurate classification and disposal.[6]

General Disposal Guidelines:

o Dispose of the contents and container in accordance with the licensed collector's sorting
instructions.[2]

o Contaminated packaging should be handled in the same manner as the substance itself.[1]

e Do not empty into drains.[1][5]
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» Waste should be separated into categories that can be managed separately by local or
national waste management facilities.[1]

The following diagram outlines the logical workflow for the proper disposal of d-Valerolactone.

Proper Disposal Workflow for d-Valerolactone
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Caption: Disposal Workflow for d-Valerolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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